Cas no 1251601-83-8 (N-[(3-chloro-4-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide)

• Product Name: N-[(3-chloro-4-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide
• CAS No: 1251601-83-8
• MF: C₂₂H₂₀ClFN₄O₃
• MW: 442.870607376099
• CID: 5396813
• Update Time: 2025-10-05

N-[(3-chloro-4-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-chloro-4-fluorophenyl)methyl]-4-(3-morpholin-4-ylpyrazin-2-yl)oxybenzamide
• N-[(3-chloro-4-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide

• Inchi： 1S/C22H20ClFN4O3/c23-18-13-15(1-6-19(18)24)14-27-21(29)16-2-4-17(5-3-16)31-22-20(25-7-8-26-22)28-9-11-30-12-10-28/h1-8,13H,9-12,14H2,(H,27,29)
• InChI Key： CZIJCFIIXHQZLL-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C(Cl)=C1)(=O)C1=CC=C(OC2=NC=CN=C2N2CCOCC2)C=C1

Additional information on N-[(3-chloro-4-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide

N-[(3-chloro-4-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide: A Comprehensive Overview

The compound N-[(3-chloro-4-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide, identified by the CAS number 1251601-83-8, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by a benzamide backbone, which serves as the central framework. Attached to this backbone are two key substituents: a 3-chloro-4-fluorophenylmethyl group and a 3-(morpholin-4-yl)pyrazin-2-yloxy group. These substituents contribute to the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. The presence of chlorine and fluorine atoms in the phenylmethyl group introduces electronic effects that can enhance the molecule's stability and bioavailability.

Recent research has focused on the biological activity of this compound, particularly its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, making them attractive targets for drug development. Studies have shown that this compound exhibits selective inhibition against certain kinases, which could be beneficial in treating conditions such as cancer and inflammatory diseases. The incorporation of the morpholine ring within the pyrazine moiety is believed to contribute to this selectivity by providing additional hydrogen bonding opportunities and enhancing the molecule's binding affinity.

In addition to its enzymatic activity, this compound has been investigated for its ability to modulate cellular pathways involved in apoptosis and cell proliferation. Preclinical studies have demonstrated that it induces apoptosis in cancer cell lines while sparing normal cells, suggesting a potential therapeutic window for oncology applications. These findings have been corroborated by recent advancements in computational modeling, which have provided deeper insights into the compound's interaction with target proteins at the molecular level.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the preparation of intermediate compounds such as the chloro-fluorophenylmethyl amine and the morpholinopyrazine derivative. These intermediates are then subjected to coupling reactions under optimized conditions to yield the final product. The development of efficient synthetic routes has been a focus of recent research efforts, aiming to improve scalability and reduce production costs.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have confirmed its purity and structural integrity, which are essential for ensuring consistent biological performance. Furthermore, stability studies have been conducted to assess the compound's shelf life under various storage conditions, providing valuable information for formulation development.

In terms of regulatory considerations, this compound is currently undergoing preclinical evaluations to assess its safety profile and efficacy in animal models. Regulatory agencies require comprehensive data on toxicity, pharmacokinetics, and pharmacodynamics before progressing to clinical trials. Encouraging results from these studies could pave the way for human testing, potentially leading to new treatment options for patients with unmet medical needs.

The development of this compound represents a collaborative effort between academia and industry, underscoring the importance of interdisciplinary research in advancing drug discovery. By leveraging cutting-edge technologies and integrating insights from diverse fields such as chemistry, biology, and pharmacology, researchers continue to unlock the full potential of this promising molecule.